Cas no 2034451-92-6 (N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}quinoxaline-2-carboxamide)

• Product Name: N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}quinoxaline-2-carboxamide
• CAS No: 2034451-92-6
• MF: C₁₈H₁₅N₅OS
• MW: 349.4096
• CID: 5351863
• Update Time: 2025-08-03

N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]quinoxaline-2-carboxamide
• N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)quinoxaline-2-carboxamide
• N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}quinoxaline-2-carboxamide

• Inchi： 1S/C18H15N5OS/c24-18(17-11-20-15-3-1-2-4-16(15)21-17)19-7-9-23-8-5-14(22-23)13-6-10-25-12-13/h1-6,8,10-12H,7,9H2,(H,19,24)
• InChI Key： NNUSIAFWIZAIIL-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1C([H])=C([H])N(C([H])([H])C([H])([H])N([H])C(C2C([H])=NC3=C([H])C([H])=C([H])C([H])=C3N=2)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 465
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}quinoxaline-2-carboxamide

Introduction to N-{2-[3-(thiophen-3-yl-1H-pyrazol-1-yl)]ethyl}quinoxaline-2-carboxamide (CAS No. 2034451-92-6)

N-{2-[3-(thiophen-3-yl-1H-pyrazol-1-yl)]ethyl}quinoxaline-2-carboxamide, identified by its CAS number 2034451-92-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural composition of this molecule, featuring a quinoxaline core appended with a thiophene-pyrazole moiety, positions it as a versatile scaffold for designing novel therapeutic agents.

The quinoxaline moiety is a well-known pharmacophore in drug discovery, renowned for its ability to interact with various biological targets. Its rigid structure and electron-deficient nature make it an excellent candidate for developing small-molecule inhibitors. In particular, the 2-carboxamide functional group at the end of the molecule introduces a polar and acidic character, which can enhance binding affinity and solubility in biological systems. This feature is particularly crucial for compounds intended for oral administration or systemic delivery.

The presence of the thiophen-3-yl group in the molecule adds another layer of complexity and potential functionality. Thiophenes are heterocyclic compounds that have been extensively studied due to their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The integration of thiophene into the quinoxaline framework can modulate electronic properties and influence interactions with biological targets. This strategic placement of the thiophene ring can also enhance the molecule's metabolic stability and bioavailability.

The 1H-pyrazol-1-yl moiety further enriches the structural diversity of N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl)]ethyl}quinoxaline-2-carboxamide. Pyrazoles are five-membered heterocycles containing two nitrogen atoms, and they are known for their broad spectrum of biological activities. They can act as scaffolds for drug development due to their ability to form hydrogen bonds and interact with various enzymes and receptors. The combination of pyrazole with thiophene and quinoxaline creates a multifaceted molecular entity with potential applications in multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of such complex molecules. These tools allow researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting expensive experimental trials. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, enabling more efficient drug discovery processes. N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl)]ethyl}quinoxaline-2-carboxamide exemplifies how computational methods can be leveraged to explore novel chemical entities.

In vitro studies have begun to uncover the potential pharmacological properties of N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl)]ethyl}quinoxaline-2-carboxamide. Initial experiments suggest that this compound exhibits inhibitory activity against several target enzymes relevant to cancer metabolism. The combination of the quinoxaline, thiophene, and pyrazole moieties appears to synergistically enhance binding interactions with these enzymes, leading to potent inhibition. These findings are particularly exciting given the growing interest in targeting metabolic pathways as a strategy for cancer therapy.

The structural features of this compound also make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. By modulating kinase activity, small-molecule inhibitors can effectively disrupt aberrant signaling networks. The presence of multiple heterocyclic rings in N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-y]ethyl}quinoxaline -carboxamide provides multiple interaction points with kinase active sites, potentially leading to high-affinity binding.

Furthermore, the carboxamide group at one end of the molecule can be further functionalized to enhance pharmacological properties or improve solubility profiles. This flexibility allows chemists to tailor the compound's characteristics according to specific therapeutic needs. For instance, introducing hydrophilic groups at this position can increase water solubility, making it more suitable for oral formulations or intravenous administration.

The synthesis of N-{2-[3-(thiophen -3 -yl)-1H-pyrazol -1 - yl)]ethyl}quinoxaline -2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity levels essential for pharmaceutical applications.

Evaluation of pharmacokinetic properties is crucial before advancing a compound into clinical trials. Studies on N-{2-[3-(thiophen -3 -yl)-1H-pyrazol -1 - yl)]ethyl}quinoxaline -carboxamide have begun to address its absorption, distribution, metabolism, excretion (ADME) profile. Preliminary data suggest that this compound exhibits moderate bioavailability following oral administration but undergoes rapid metabolism in vivo . Identifying ways to improve metabolic stability while maintaining efficacy remains an area of active research interest .

The potential therapeutic applications extend beyond oncology; this compound shows promise in addressing inflammatory diseases as well . Inflammatory pathways often involve dysregulated kinase activity , making them susceptible targets for small-molecule inhibitors . The structural features present in N-{2-[3-(thiophen -3 -yl)-1H-pyrazol -1 - yl)]ethyl}quinoxaline -carboxamide could enable interactions with inflammatory mediators , thereby reducing inflammation without causing significant side effects .

Collaborative efforts between academia , industry , and regulatory agencies are essential for translating laboratory discoveries into viable therapeutics . Open science initiatives have facilitated knowledge sharing , allowing researchers worldwide access critical data on molecular structures , biological activities , and synthetic methodologies . Such collaborations accelerate drug development pipelines by leveraging collective expertise .

In conclusion , N-{2-[3-(thiophen-3-y]ethyl}quinoxaline -carboxamide (CAS No . 2034451926 ) represents an exciting example how integrating diverse structural motifs can yield novel biologically active compounds . Its multifaceted pharmacological profile positions it as promising candidate for treating cancers , inflammatory disorders , or other diseases characterized aberrant signaling . Continued research into its mechanisms action , synthetic optimization , pharmacokinetic profiling will determine its ultimate clinical relevance . As scientific understanding evolves , so too will our capacity harness nature's chemical diversity address unmet medical needs worldwide.